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Compound of Interest

Compound Name: Nonyl isocyanate

Cat. No.: B1600034 Get Quote

CAS Number: 4184-73-0[1][2][3]

This technical guide provides comprehensive safety information, handling protocols, and

essential data for nonyl isocyanate, tailored for researchers, scientists, and professionals in

drug development.

Chemical and Physical Properties
Nonyl isocyanate, also known as 1-isocyanatononane, is a chemical intermediate with the

molecular formula C10H19NO.[2][3] It is recognized for its high reactivity, which necessitates

stringent safety and handling protocols.

Property Value Source

CAS Number 4184-73-0 [1][2][3]

Molecular Formula C10H19NO [2][3]

Molecular Weight 169.26 g/mol [2][3]

Synonyms 1-isocyanatononane [2][3]

Safety Data and Hazard Information
Nonyl isocyanate is classified as a hazardous substance. The following tables summarize the

key safety information derived from globally harmonized system (GHS) classifications and
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safety data sheets (SDS).

GHS Hazard Classification
Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 1 to 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2/2A

Respiratory Sensitization Category 1

Skin Sensitization Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Aquatic Hazard (Short-term) Category 3

Aquatic Hazard (Long-term) Category 2

Hazard and Precautionary Statements
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Type Code Statement

Hazard H302 Harmful if swallowed.[3]

H312 Harmful in contact with skin.[3]

H315 Causes skin irritation.[3]

H317
May cause an allergic skin

reaction.

H319
Causes serious eye irritation.

[3]

H330/H332 Fatal or harmful if inhaled.[3]

H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

H335
May cause respiratory

irritation.

Precautionary P260 Do not breathe mist or vapors.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P501 Dispose of contents/container

to an approved waste disposal
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plant.

Experimental Protocols and Safe Handling
Given the hazardous nature of isocyanates, adherence to strict experimental protocols is

paramount. The following sections outline essential procedures for handling, storage, and

disposal.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical. The following diagram illustrates the logical

relationship between the hazards of nonyl isocyanate and the required personal protective

equipment.

Hazards of Nonyl Isocyanate Required Personal Protective Equipment

Inhalation Toxicity
(H330, H332, H334, H335)

Respiratory Protection
(e.g., Supplied-air respirator)

Mitigates

Skin Contact Hazards
(H312, H315, H317)

Chemical-Resistant Gloves
(e.g., Nitrile, Butyl rubber)

Protects against

Lab Coat / Chemical-Resistant Apron

Protects against

Eye Contact Hazard
(H319)

Chemical Safety Goggles
and Face Shield

Prevents

Ingestion Hazard
(H302)

Click to download full resolution via product page

Caption: Hazard to PPE Correlation Diagram.
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Handling and Storage Protocol
Ventilation: Always handle nonyl isocyanate in a well-ventilated area, preferably within a

chemical fume hood.

Inert Atmosphere: Isocyanates are moisture-sensitive. Store under an inert atmosphere (e.g.,

nitrogen or argon) to prevent degradation and reaction.

Container: Keep the container tightly closed in a dry and cool place.[4] Containers that have

been opened must be carefully resealed and kept upright.

Incompatible Materials: Avoid contact with water, alcohols, amines, and strong bases, as

these can trigger vigorous and exothermic reactions.

Temperature: Avoid heating, as it increases vaporization and the risk of inhalation exposure.

[5]

Spill Management and Decontamination
In the event of a spill, immediate and appropriate action is required to mitigate exposure and

environmental contamination.

Evacuation and Ventilation: Evacuate and ventilate the spill area immediately.

Containment: Dike the spill to prevent it from entering water systems.

Absorption: For minor spills, absorb the material with a dry, inert absorbent such as sawdust

or a commercial sorbent.

Neutralization: Prepare a decontamination solution to neutralize the absorbed isocyanate.

Two common formulations are:

Formula 1: 5-10% sodium carbonate, 0.2% liquid detergent, and the remainder water.

Formula 2: 3-8% concentrated ammonia solution, 0.2% liquid detergent, and the

remainder water. (Note: This requires excellent ventilation due to ammonia vapors).
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Collection: Shovel the neutralized mixture into open-top containers. Do not seal these

containers, as the reaction with moisture can produce carbon dioxide gas, leading to a

pressure buildup and potential rupture.[6]

Waste Disposal Protocol
Labeling: All waste containing nonyl isocyanate must be labeled as hazardous.

Neutralization: Before disposal, excess nonyl isocyanate should be reacted (quenched) in a

controlled manner. A common method is the slow addition of the isocyanate to a stirred

solution of a polyol or an alcohol (e.g., isopropanol) in an inert solvent. The reaction should

be performed in a fume hood, and the temperature should be monitored.

Licensed Disposal: Dispose of the neutralized waste, contaminated absorbents, and empty

containers through a licensed hazardous waste disposal contractor.[6] Adhere to all federal,

state, and local regulations.[6]

First Aid Measures
The following workflow outlines the immediate first aid steps to be taken in case of exposure to

nonyl isocyanate.
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Route of Exposure

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Immediately remove contaminated clothing.
Wash skin with soap and plenty of water.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First Aid Workflow for Nonyl Isocyanate Exposure.

This guide is intended to provide essential technical and safety information. Researchers must

always consult the most current Safety Data Sheet provided by their supplier and adhere to all

institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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